Cas no 61862-91-7 (Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-)
61862-91-7 structure
Product Name:Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-
CAS No:61862-91-7
MF:C13H17N3O4
MW:279.291783094406
CID:464196
PubChem ID:12288374
Update Time:2025-04-19
Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-
- 1-butyl-7,8-dinitro-3,4-dihydro-2H-quinoline
- 61862-91-7
- DTXSID90484698
-
- Inchi: 1S/C13H17N3O4/c1-2-3-8-14-9-4-5-10-6-7-11(15(17)18)13(12(10)14)16(19)20/h6-7H,2-5,8-9H2,1H3
- InChI Key: DZNJCJIHORSKTG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=CC2CCCN(CCCC)C=21)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 279.12201
- Monoisotopic Mass: 279.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 94.9Ų
Experimental Properties
- PSA: 89.52
Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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